Cas no 185207-25-4 (5-Methoxy-1,2-dimethyl-3-nitrobenzene)

5-Methoxy-1,2-dimethyl-3-nitrobenzene structure
185207-25-4 structure
Product Name:5-Methoxy-1,2-dimethyl-3-nitrobenzene
CAS No:185207-25-4
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD09880013
CID:114484
PubChem ID:24729462
Update Time:2025-04-18

5-Methoxy-1,2-dimethyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,5-methoxy-1,2-dimethyl-3-nitro-
    • 3,4-Dimethoxy-5-nitroanisole
    • 5-Methoxy-3-nitro-1,2-xylene
    • AG-E-34587
    • CTK4D8949
    • 5-methoxy-1,2-dimethyl-3-nitrobenzene
    • AS-59529
    • AKOS006311413
    • 5-Methoxy-1,2-dimethyl-3-nitro-benzene
    • AMY31682
    • CS-0059850
    • MFCD09880013
    • DTXSID30646798
    • 185207-25-4
    • N10020
    • 5-Methoxy-1,2-dimethyl-3-nitrobenzene
    • MDL: MFCD09880013
    • Inchi: 1S/C9H11NO3/c1-6-4-8(13-3)5-9(7(6)2)10(11)12/h4-5H,1-3H3
    • InChI Key: UZOJCEQCLYNEPS-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(C)=C(C)C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 181.07393
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37

5-Methoxy-1,2-dimethyl-3-nitrobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010007576-250mg
3,4-Dimethyl-5-nitroanisole
185207-25-4 97%
250mg
$489.60 2023-09-02
Alichem
A010007576-500mg
3,4-Dimethyl-5-nitroanisole
185207-25-4 97%
500mg
$815.00 2023-09-02
Alichem
A010007576-1g
3,4-Dimethyl-5-nitroanisole
185207-25-4 97%
1g
$1475.10 2023-09-02
TRC
M493025-1mg
5-Methoxy-1,2-dimethyl-3-nitrobenzene
185207-25-4
1mg
$ 50.00 2022-06-03
TRC
M493025-2mg
5-Methoxy-1,2-dimethyl-3-nitrobenzene
185207-25-4
2mg
$ 65.00 2022-06-03
TRC
M493025-10mg
5-Methoxy-1,2-dimethyl-3-nitrobenzene
185207-25-4
10mg
$ 80.00 2022-06-03
eNovation Chemicals LLC
Y1048087-1g
5-METHOXY-3-NITRO-1,2-XYLENE
185207-25-4 95%
1g
$155 2024-06-06
eNovation Chemicals LLC
Y1048087-5g
5-METHOXY-3-NITRO-1,2-XYLENE
185207-25-4 95%
5g
$325 2024-06-06
eNovation Chemicals LLC
Y1048087-10g
5-METHOXY-3-NITRO-1,2-XYLENE
185207-25-4 95%
10g
$560 2024-06-06
eNovation Chemicals LLC
Y0993993-5g
5-Methoxy-1,2-dimethyl-3-nitro-benzene
185207-25-4 95%
5g
$880 2024-08-02
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent